Cas no 1892560-85-8 (3-(diethylamino)cyclobutane-1-carboxylic acid)

3-(Diethylamino)cyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a diethylamino substituent and a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry due to its strained cyclobutane ring, which can impart unique reactivity in ring-opening or functionalization reactions. The presence of both basic (tertiary amine) and acidic (carboxyl) moieties makes it a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, or ligands for catalysis. Its structural rigidity may also be exploited in drug design to influence conformational stability. The compound is typically handled under controlled conditions due to its potential sensitivity. Further applications depend on its specific reactivity profile and derivatization potential.
3-(diethylamino)cyclobutane-1-carboxylic acid structure
1892560-85-8 structure
Product Name:3-(diethylamino)cyclobutane-1-carboxylic acid
CAS No:1892560-85-8
MF:C9H17NO2
MW:171.23678278923
CID:5856198
PubChem ID:117038269
Update Time:2025-05-28

3-(diethylamino)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(diethylamino)cyclobutane-1-carboxylic acid
    • EN300-1196571
    • 1892560-85-8
    • Inchi: 1S/C9H17NO2/c1-3-10(4-2)8-5-7(6-8)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
    • InChI Key: QCYQVHBFYLSJGJ-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C1)N(CC)CC)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 40.5Ų

3-(diethylamino)cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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